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Cat. No.: B075262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thallium(I) sulfide (Tl₂S), also known as thallous sulfide, is an inorganic compound with

significant historical and ongoing interest in various scientific and technological fields. Its

unique photoelectric properties have cemented its use in early infrared detection technologies.

This technical guide provides an in-depth overview of the core physicochemical properties,

synthesis, and safety considerations of Thallium(I) sulfide, tailored for professionals in

research and development.

Core Properties of Thallium(I) Sulfide
Thallium(I) sulfide is a black, crystalline solid under standard conditions.[1][2] The

fundamental properties of this compound are summarized in the tables below, providing a

consolidated reference for laboratory and research applications.

Table 1: Chemical Identification and Formula
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Identifier Value

CAS Number 1314-97-2[1][2][3][4][5]

Molecular Formula Tl₂S[1][3][6]

Molecular Weight 440.83 g/mol [1][7]

Synonyms Thallous sulfide, Dithallium monosulfide[6][8]

Table 2: Physicochemical Properties
Property Value

Appearance
Black crystalline solid or amorphous powder[1]

[2][3]

Density 8.39 g/cm³[1][2][3]

Melting Point 448 °C (721 K)[1][2]

Boiling Point 1367 °C (1640 K)[2][3]

Solubility in Water 0.02 g/100 g of solvent (20°C)[9]

Solubility in Other Solvents

Insoluble in acetone, alcohol, and ether. Soluble

in mineral acids. Slightly soluble in alkaline

solutions.[3][6][9]

Crystal Structure Trigonal[1][2][3]

Space Group R3[1][2][3]

Synthesis and Reactions
Thallium(I) sulfide can be synthesized through several methods. One common laboratory

preparation involves the reaction of a soluble thallium(I) salt, such as thallium(I) sulfate or

nitrate, with a sulfide source.[1] For instance, bubbling hydrogen sulfide gas through a solution

of thallium(I) sulfate will precipitate thallium(I) sulfide.[2][4] Alternatively, it can be formed by

directly heating elemental thallium and sulfur.[2][4]
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A key chemical property of thallium(I) sulfide is its reactivity with acids. It reacts with mineral

acids to produce hydrogen sulfide gas and the corresponding thallium(I) salt.[2][4]

Experimental Protocol: Thin Film Deposition for
Photoelectric Cell Application
The following is a generalized methodology for the deposition of a Thallium(I) sulfide thin film,

a critical step in the fabrication of infrared-sensitive photoelectric cells.

Objective: To deposit a uniform thin film of Thallium(I) sulfide on a glass substrate.

Materials:

Thallium(I) acetate (Tl(CH₃COO))

Thiourea (SC(NH₂)₂)

Deionized water

Glass substrates

Nitrogen gas (high purity)

Beakers, magnetic stirrer, hot plate, tube furnace

Procedure:

Precursor Solution Preparation:

Prepare an aqueous solution of Thallium(I) acetate.

Prepare a separate aqueous solution of thiourea.

Mix the two solutions in a stoichiometric ratio under constant stirring to form a stable

complex.

Substrate Cleaning:
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Clean the glass substrates sequentially with detergent, deionized water, and a suitable

organic solvent (e.g., acetone, isopropanol) in an ultrasonic bath.

Dry the substrates using a stream of nitrogen gas.

Thin Film Deposition (Chemical Bath Deposition):

Immerse the cleaned substrates vertically in the precursor solution.

Heat the solution to a controlled temperature (e.g., 60-80 °C) and maintain for a specific

duration to allow for the slow decomposition of thiourea and subsequent reaction with

thallium(I) ions to form a Tl₂S film on the substrate.

Annealing:

Carefully remove the coated substrates from the bath and rinse with deionized water to

remove any loosely adhered particles.

Dry the films under a gentle stream of nitrogen.

Place the substrates in a tube furnace and anneal under a nitrogen atmosphere at a

specific temperature (e.g., 300 °C) to improve crystallinity and stoichiometry.[1]

Characterization:

The resulting thin films can be characterized using techniques such as X-ray diffraction

(XRD) for crystal structure analysis, scanning electron microscopy (SEM) for surface

morphology, and UV-Vis spectroscopy to determine the optical band gap.
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Caption: Workflow for Thallium(I) Sulfide Thin Film Deposition.

Signaling Pathway and Logical Relationships
While Thallium(I) sulfide itself is not directly involved in biological signaling pathways in a

therapeutic sense, its toxicity stems from the interference of the thallium(I) ion (Tl⁺) with
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essential biological processes, primarily due to its similarity to the potassium ion (K⁺). The

following diagram illustrates the logical relationship of Tl⁺ toxicity.

Thallium(I) Sulfide (Tl₂S)
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Cellular Toxicity
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Caption: Logical Pathway of Thallium(I) Ion Toxicity.

Safety and Handling
Thallium(I) sulfide is a highly toxic compound. The toxicity is primarily due to the thallium(I)

ion. It is classified as hazardous with hazard codes T+ (Very Toxic) and N (Dangerous for the

environment).[3] Exposure can occur through inhalation, ingestion, or skin contact. Appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, must be worn
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when handling this compound. All work should be conducted in a well-ventilated fume hood. In

case of exposure, immediate medical attention is critical. Waste disposal must be carried out in

accordance with local, state, and federal regulations for hazardous materials.

Conclusion
Thallium(I) sulfide remains a compound of interest due to its unique properties, particularly its

photoconductivity in the infrared region. This guide has provided a consolidated overview of its

key chemical and physical data, a representative experimental protocol for its application in

thin-film technologies, and essential safety information. For researchers and professionals, a

thorough understanding of these characteristics is paramount for its safe and effective use in

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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